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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecahydroanthracene (C₁₄H₂₄, molar mass: 192.34 g/mol ) is a saturated polycyclic

hydrocarbon, a fully hydrogenated derivative of anthracene.[1] Its molecular structure consists

of three fused cyclohexane rings, leading to the existence of several stereoisomers. The

physical properties of these isomers can vary significantly due to differences in their three-

dimensional conformations. This technical guide provides a comprehensive overview of the

known physical properties of Tetradecahydroanthracene, including its various isomers. It

details the experimental methodologies for determining these properties and presents the data

in a clear, comparative format.

Physical Properties of Tetradecahydroanthracene
Isomers
The physical properties of Tetradecahydroanthracene are highly dependent on the specific

stereoisomer. The data available for several isomers are summarized in the tables below. It is

important to note that some of the presented data are estimates or have been calculated using

computational methods.

Table 1: General and Isomer-Specific Identification
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Property Value Source

Molecular Formula C₁₄H₂₄ [1]

Molecular Weight 192.34 g/mol [1]

CAS Number (General) 6596-35-6 [2][3]

CAS Number (trans-anti-trans) 28071-99-0

CAS Number (trans-syn-trans) 1755-19-7 [4]

CAS Number

((4aα,8aα,9aα,10aα)-)
19128-78-0 [5]

CAS Number ((4aα, 8aα, 9aα,

10aβ)-)
2109-05-9 [6]

CAS Number ((4aα, 8aβ, 9aα,

10aβ)-)
29863-91-0 [7]

Table 2: Melting and Boiling Points

Isomer Melting Point (°C) Boiling Point (°C) Source

1,2,3,4,4a,5,6,7,8,8a,9

,9a,10,10a-

tetradecahydroanthrac

ene

47-49
263.35 (rough

estimate)

Tetradecahydroanthra

cene (general)
Not Available 273.7 at 760 mmHg

trans-anti-trans-

Perhydroanthracene
Not Available Not Available [8]

trans-syn-trans-

Perhydroanthracene
6.37 Not Available [9]

Table 3: Density and Refractive Index
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Isomer Density (g/cm³) Refractive Index Source

1,2,3,4,4a,5,6,7,8,8a,9

,9a,10,10a-

tetradecahydroanthrac

ene

0.9200 (rough

estimate)
1.5600 (estimate)

Tetradecahydroanthra

cene (general)
0.914 Not Available

Table 4: Solubility and Partition Coefficient

Property Value Method Source

LogP (Octanol/Water

Partition Coefficient)
4.393 Crippen Method [10]

Log₁₀WS (Water

Solubility in mol/l)
-4.40 Crippen Method [10]

Experimental Protocols
The following sections describe generalized experimental methodologies for determining the

key physical properties of solid and liquid organic compounds like

Tetradecahydroanthracene.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline organic compounds, the melting point is a sharp, characteristic value.[11]

Methodology: Capillary Tube Method[12]

Sample Preparation: A small amount of the finely powdered solid

Tetradecahydroanthracene isomer is packed into a thin-walled capillary tube, sealed at one

end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is attached to a thermometer, with the sample

positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath

(e.g., a Thiele tube with mineral oil or a modern melting point apparatus with a heated block).

[11]

Heating: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per

minute as the melting point is approached.[13]

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the last crystal disappears (the completion of melting)

are recorded. This range is the melting point of the sample.[12]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Methodology: Small-Scale Capillary Method[14][15]

Sample Preparation: A small volume (a few drops) of the liquid Tetradecahydroanthracene
isomer is placed in a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Heating: The test tube is attached to a thermometer and heated gently in a suitable heating

bath (e.g., an aluminum block or oil bath).[15]

Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of

the inverted capillary tube. The heat is then removed. The temperature at which the liquid

just begins to enter the capillary tube upon cooling is recorded as the boiling point.[16]

Density Determination
Density is the mass of a substance per unit volume.

Methodology: Volumetric Flask Method[17]
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Mass Measurement of Empty Flask: A clean, dry volumetric flask of a known volume (e.g., 1

mL or 5 mL) is accurately weighed on an analytical balance.

Mass Measurement of Filled Flask: The flask is filled to the calibration mark with the liquid

Tetradecahydroanthracene isomer, ensuring no air bubbles are present. The exterior of the

flask is dried, and it is weighed again.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty flask

from the mass of the filled flask. The density is then calculated by dividing the mass of the

liquid by the volume of the flask.[18]

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Assessment[19][20]

Sample Preparation: A small, measured amount (e.g., 25 mg of solid or 0.05 mL of liquid) of

the Tetradecahydroanthracene isomer is placed in a test tube.

Solvent Addition: A measured volume (e.g., 0.75 mL) of the solvent (e.g., water, ethanol,

hexane) is added to the test tube in portions.[20]

Observation: After each addition, the test tube is vigorously shaken. The sample is classified

as soluble if it completely dissolves to form a homogeneous solution. It is classified as

insoluble if a separate phase remains. For liquid-liquid systems, the terms miscible and

immiscible are used.[19]

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of a Tetradecahydroanthracene isomer.
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Physical Property Characterization of a Tetradecahydroanthracene Isomer

Obtain Pure Isomer Sample

Melting Point Determination
(for solids)

Boiling Point Determination
(for liquids) Density Measurement Solubility Assessment

Data Compilation and Analysis

Characterization Complete

Click to download full resolution via product page

Workflow for Physical Property Determination.

Conclusion
This technical guide has summarized the available data on the physical properties of

Tetradecahydroanthracene and its isomers. The provided experimental protocols offer a

foundation for the consistent and accurate determination of these properties. Due to the

existence of multiple stereoisomers, careful separation and purification are crucial before

characterization. The presented data and methodologies are intended to be a valuable

resource for researchers and professionals working with this class of compounds.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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